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Sarolaner Safety Profile & Experimental Data

The table below summarizes the safety and pharmacokinetic data for sarelaner in dogs.

Parameter Details & Findings

Approved Dose & Regimen Minimum of 2 mg/kg, administered orally once monthly [1] [2].

| Target Safety Margin | * 5x the recommended dose in 8-week-old Beagles showed no adverse effects [2]. ¢
10x the recommended dose (20 mg/kg) monthly for 3 months was tolerated in dogs > 8 weeks old [3]. | |
Common Side Effects (from clinical trials) | Vomiting, diarrhea, decreased appetite, and sleepiness (all
uncommon, <1% of dogs) [4]. | | Post-Market Adverse Events | Vomiting, tremors, lethargy, seizures, ataxia
(difficulty walking), pruritus, and hyperactivity [4]. | | Neurological Safety (FDA Warning) | The U.S. FDA
has issued a class warning for isoxazolines, noting potential neurologic adverse events including muscle
tremors, ataxia, and seizures in some dogs, including those without a prior history [5] [6]. | | Key
Pharmacokinetics | * Bioavailability: >85% [5] [3] « Plasma Protein Binding: >99.9% [5] [3] « Half-life:
11-12 days [5] [3] « Metabolism & Excretion: Minimal metabolism; primarily eliminated via biliary

excretion [5]. |
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Detailed Experimental Protocols

The safety and efficacy data in the table above are derived from specific types of experimental studies. The

following workflows detail the protocols for two critical study types: controlled laboratory efficacy/safety

studies and field safety and efficacy studies.
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Diagram 1: Protocol for controlled laboratory studies to evaluate efficacy and acute tolerance [7] [8].
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Site & Animal Selection Enroliment & Randomization Treatment Dosing & Monitoring Clinical Assessments

Field Safety & Efficacy Study Multi-centric veterinary clinics E- is randomly to group9 Gllonthly oral administration (e.g., Days 0, 30, 603 G’hysical examinations (Days 0, 14, 30, 60, 9@
Slte & Animal Selecnola @Ilent owned dogs with natural flea |nfestat|on] E’rimary dog designated for efficacy evaluatioa Dosed per weight (2-4 mg/kg)

Standardized flea counts

Owner-reported health events

@nrollment & Randomizatiora @clusion criteria: e.g., >5 live fleas, good healta @bservation for immediate adverse events]

Treatment Dosing & Monitoring

Clinical Assessments
Safety Review

Click to download full resolution via product page

Diagram 2: Protocol for field studies assessing safety and efficacy under real-world conditions [9] [10].

Critical Analysis of Safety Data

When interpreting the safety profile of sarelaner, it is important for professionals to consider the following:

e Source of Data: Much of the initial safety data comes from studies funded by the manufacturer [2].
While these are conducted to high standards, independent long-term studies are valuable for a
complete picture.
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¢ Neurological Adverse Events: The FDA warning is a critical piece of post-market surveillance [6].
Seizures and ataxia were observed in safety studies at high doses (3-5x the upper label dose) in
young Beagles, leading to the contraindication in dogs under 6 months [2]. The mechanism is
related to the off-target effects on mammalian GABA receptors, albeit with lower affinity than in
insects [5] [2].

¢ Risk-Benefit Profile: Despite the noted risks, regulatory bodies conclude that isoxazolines like
sarolaner are safe and effective for the majority of dogs [6]. The consensus is that the benefits of
controlling ectoparasites and associated diseases generally outweigh the potential risks [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b542504#sarolaner-safety-profile-dogs-repeated-monthly-

dosing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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